Cas no 5435-07-4 ( )

• Product Name: &nbsp
• CAS No: 5435-07-4
• MF: C₁₈H₂₃NO₂S
• MW: 317.445723772049
• CID: 940798
• PubChem ID: 225599
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-Metyl-N-(4-phenyl-butyl)-toluolsulfonamid-(4); N-Methyl-N-(4-phenyl-butyl)-toluol-4-sulfonamid; AC1L5E5M; NSC15172; AR-1K0372; AC1Q6TZ3; N-methyl-N-(4-phenyl-butyl)-toluene-4-sulfonamide;
• NSC-15172
• DS-002027
• DTXSID60280048
• n,4-dimethyl-n-(4-phenylbutyl)benzenesulfonamide
• NSC15172
• 5435-07-4
•  

• Inchi： 1S/C18H23NO2S/c1-16-11-13-18(14-12-16)22(20,21)19(2)15-7-6-10-17-8-4-3-5-9-17/h3-5,8-9,11-14H,6-7,10,15H2,1-2H3
• InChI Key： MZUIJUUYQWHBPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C)CCCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 317.14509
• Monoisotopic Mass: 317.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 464.8°C at 760 mmHg
• Flash Point: 234.9°C
• Refractive Index: 1.566
• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds